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Compound of Interest

Compound Name: 3,3-Dimethyl-1-butanol

Cat. No.: B7770352

An In-depth Technical Guide to the Physical Properties of 3,3-Dimethyl-1-butanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethyl-1-butanol, also known as neohexanol, is a primary alcohol with a branched
hydrocarbon chain. Its unique structure imparts specific physical and chemical properties that
make it a valuable compound in various applications, including as an organic building block in
the synthesis of pharmaceuticals and as an intermediate in the production of the artificial
sweetener Neotame.[1][2] This guide provides a comprehensive overview of the physical
properties of 3,3-Dimethyl-1-butanol, detailed experimental protocols for their determination,
and an examination of its role in relevant biochemical pathways.

Quantitative Physical Properties

The physical properties of 3,3-Dimethyl-1-butanol are summarized in the tables below for
easy reference and comparison. These values have been compiled from various scientific
sources.

Table 1: General and Thermodynamic Properties
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Property Value Source(s)
Molecular Formula CeH140 [1103114]
Molecular Weight 102.17 g/mol [31[5]
Melting Point -60 °C [31[41[6]1[7]
Boiling Point 143 °C [3141[6]1[7]
Flash Point 56 °C (133 °F) [1]

Vapor Pressure 2.2092 hPa @ 20°C [8]

Table 2: Optical and Density Properties

Property Value Conditions Source(s)
Density 0.844 g/mL at 25 °C [3114]

0.81 g/mL Not Specified [1]

0.810 g/cm? Not Specified [7]

Refractive Index (n_D) 1.414 at 20 °C [3][4]
1.412 Not Specified [7]

ble 3- Solubili

Solvent Solubility Source(s)

Water Slightly soluble [11[4119]

Experimental Protocols

This section outlines the general experimental methodologies for determining the key physical
properties of 3,3-Dimethyl-1-butanol.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of an organic liquid like

3,3-Dimethyl-1-butanol is the capillary method.

Procedure:

A small amount of 3,3-Dimethyl-1-butanol is placed in a small test tube or fusion tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is attached to a thermometer and heated gradually in a heating bath (e.g., a
Thiele tube filled with mineral oil or an aluminum block).

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is recorded as the boiling point.[3]

The heating should be slow and uniform to ensure an accurate reading.

Determination of Melting Point

Since 3,3-Dimethyl-1-butanol is a liquid at room temperature with a melting point of -60 °C, its

melting point is determined using a cryostat or a low-temperature thermometer in a cooling
bath.

Procedure:

A sample of 3,3-Dimethyl-1-butanol is placed in a small, thin-walled capillary tube.

The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone or a
cryostat).

The temperature of the bath is slowly lowered.

The temperature at which the liquid solidifies is recorded as the freezing point, which is
equivalent to the melting point for a pure substance. The temperature is then slowly raised,
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and the temperature at which the solid completely melts is also recorded. The average of
these two temperatures can be taken as the melting point.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Procedure:

A clean, dry pycnometer (a flask with a specific volume) or a graduated cylinder is weighed
on an analytical balance.

e The container is filled with 3,3-Dimethyl-1-butanol to a calibrated mark.
o The filled container is weighed again.

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the filled container.

e The density is then calculated by dividing the mass of the liquid by its volume. The
temperature at which the measurement is made should be recorded as density is
temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance. An Abbe refractometer is
commonly used for this measurement.

Procedure:

e The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry.

o Afew drops of 3,3-Dimethyl-1-butanol are placed on the surface of the prism.

e The prism is closed, and the light source is adjusted to illuminate the sample.
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The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be
maintained at a constant value, typically 20 °C, using a water bath connected to the
refractometer.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. This can be measured using either an open-cup or a closed-cup apparatus.

Open-Cup Method: The liquid is heated in a container that is open to the atmosphere. A
small flame is periodically passed over the surface of the liquid. The flash point is the
temperature at which the vapors ignite with a brief flash.[1][4]

Closed-Cup Method: The liquid is heated in a sealed container. A shutter is opened
periodically to introduce an ignition source. This method generally gives a lower and more
precise flash point value as the vapors are contained.[1][4]

Determination of Solubility

The solubility of 3,3-Dimethyl-1-butanol in a solvent like water is determined by observing the

miscibility of the two substances.

Procedure:

A small, measured amount of 3,3-Dimethyl-1-butanol (e.g., 0.2 mL) is added to a test tube.
A measured volume of the solvent (e.g., 3 mL of water) is added to the test tube.
The mixture is shaken vigorously.

The mixture is then allowed to stand and is observed. If a single, clear phase is formed, the
substance is soluble. If two distinct layers are present or the mixture is cloudy, it is
considered insoluble or slightly soluble. The observation of "slightly soluble" indicates that
only a small amount of the alcohol dissolves in water.
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Biochemical Pathways and Experimental Workflows

While 3,3-Dimethyl-1-butanol is not a central metabolite in major signaling pathways, it has
been identified as a competitive inhibitor of microbial trimethylamine (TMA) formation. This has
implications for the trimethylamine N-oxide (TMAO) pathway, which is linked to cardiovascular
health.

Inhibition of Trimethylamine (TMA) Formation

Dietary choline and carnitine can be metabolized by gut microbiota to produce TMA. TMA is
then absorbed and oxidized in the liver by flavin-containing monooxygenases (FMOSs) to form
TMAO. Elevated levels of TMAO have been associated with an increased risk of cardiovascular
diseases. 3,3-Dimethyl-1-butanol acts as a structural analog of choline and can inhibit the
microbial enzyme (choline TMA-lyase) responsible for the conversion of choline to TMA,
thereby reducing TMAO levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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